Cas no 1058428-21-9 (2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide
• CAS No: 1058428-21-9
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 6142338
• PubChem ID: 25850880
• Update Time: 2025-07-19

2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide
• 2-(3,4-dimethoxyphenyl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
• 1058428-21-9
• VU0635523-1
• 2-(3,4-dimethoxyphenyl)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide
• AKOS024498004
• F5098-0095
• 2-(3,4-dimethoxyphenyl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]acetamide

• Inchi： 1S/C23H22N2O4S/c1-28-19-8-5-15(12-20(19)29-2)13-22(26)24-17-7-6-16-9-10-25(18(16)14-17)23(27)21-4-3-11-30-21/h3-8,11-12,14H,9-10,13H2,1-2H3,(H,24,26)
• InChI Key： VXBRNQDTOPKFLZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=C(C=CC=2CC1)NC(CC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide

Research Brief on 2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide (CAS: 1058428-21-9)

Recent studies on the compound 2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide (CAS: 1058428-21-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole and thiophene moieties, has demonstrated promising pharmacological properties, particularly in targeting specific pathways involved in inflammatory and neurodegenerative diseases. The following research brief synthesizes the latest findings on this compound, providing insights into its mechanism of action, therapeutic potential, and current research directions.

The compound's structure-activity relationship (SAR) has been a focal point of recent investigations. Researchers have identified that the 3,4-dimethoxyphenyl and thiophene-2-carbonyl groups play critical roles in its binding affinity to target proteins, such as G-protein-coupled receptors (GPCRs) and kinases. In vitro studies have shown that 1058428-21-9 exhibits selective inhibition of key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs.

Further preclinical evaluations have explored the compound's neuroprotective effects. In animal models of Parkinson's disease, 1058428-21-9 demonstrated significant attenuation of dopaminergic neuron loss and reduction in oxidative stress markers. Mechanistic studies revealed that the compound activates the Nrf2-ARE pathway, a critical regulator of cellular defense against oxidative damage. These results position 1058428-21-9 as a promising candidate for neurodegenerative disease therapeutics, warranting further investigation in clinical settings.

Recent advancements in synthetic chemistry have also enabled the development of analogs of 1058428-21-9 with improved pharmacokinetic properties. Modifications to the acetamide side chain have yielded derivatives with enhanced blood-brain barrier permeability and metabolic stability. These innovations address previous limitations in bioavailability and pave the way for more effective formulations. Collaborative efforts between academic and industrial researchers are currently underway to optimize these analogs for clinical trials.

In conclusion, the compound 2-(3,4-dimethoxyphenyl)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide (CAS: 1058428-21-9) represents a significant advancement in the search for novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique chemical structure, combined with robust preclinical data, underscores its potential as a multi-target agent. Future research should focus on translational studies to evaluate its efficacy and safety in human trials, as well as further exploration of its molecular targets and pathways.